Cas no 2384530-16-7 (1-Chloro-3-ethoxy-2-fluoro-4-iodobenzene)

• Product Name: 1-Chloro-3-ethoxy-2-fluoro-4-iodobenzene
• CAS No: 2384530-16-7
• MF: C₈H₇ClFIO
• MW: 300.50
• CID: 5080962
• Update Time: 2025-11-01

1-Chloro-3-ethoxy-2-fluoro-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-ethoxy-2-fluoro-4-iodobenzene

• Inchi： 1S/C8H7ClFIO/c1-2-12-8-6(11)4-3-5(9)7(8)10/h3-4H,2H2,1H3
• InChI Key： GXUDNFLQMMLMPA-UHFFFAOYSA-N
• SMILES： C1(Cl)C(F)=C(C(=CC=1)I)OCC

Additional information on 1-Chloro-3-ethoxy-2-fluoro-4-iodobenzene

Introduction to 1-Chloro-3-ethoxy-2-fluoro-4-iodobenzene (CAS No. 2384530-16-7)

1-Chloro-3-ethoxy-2-fluoro-4-iodobenzene, identified by the Chemical Abstracts Service (CAS) number 2384530-16-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzene derivative features a unique structural motif characterized by the presence of chloro, ethoxy, fluoro, and iodine substituents at distinct positions on the aromatic ring. Such structural complexity not only makes it a subject of interest for synthetic chemists but also positions it as a potential building block for the development of novel therapeutic agents.

The compound's molecular structure, consisting of a benzene core substituted with a chlorine atom at the 1-position, an ethoxy group at the 3-position, a fluorine atom at the 2-position, and an iodine atom at the 4-position, imparts distinct electronic and steric properties. These properties are critical in determining its reactivity and utility in various chemical transformations. The presence of multiple heteroatoms (chlorine, oxygen, fluorine, and iodine) enhances its potential as an intermediate in cross-coupling reactions, which are fundamental in modern drug synthesis.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases, particularly those targeting protein-protein interactions and enzyme inhibition. 1-Chloro-3-ethoxy-2-fluoro-4-iodobenzene has emerged as a valuable scaffold due to its ability to undergo palladium-catalyzed cross-coupling reactions efficiently. These reactions include Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The iodine atom, in particular, serves as an excellent handle for such transformations, enabling the introduction of diverse functional groups with high regioselectivity.

One of the most compelling applications of 1-Chloro-3-ethoxy-2-fluoro-4-iodobenzene is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in cancer and inflammatory diseases. By leveraging its reactivity, researchers have been able to develop novel kinase inhibitors with improved potency and selectivity. For instance, derivatives of this compound have been explored as inhibitors of tyrosine kinases, where the electron-withdrawing nature of the chlorine and fluorine substituents enhances binding affinity to the active site of the target enzyme.

The ethoxy group at the 3-position adds another layer of functionality that can be modified post-synthetically to fine-tune pharmacokinetic properties. This flexibility makes 1-Chloro-3-ethoxy-2-fluoro-4-iodobenzene a versatile intermediate for medicinal chemists seeking to optimize lead compounds. Additionally, the presence of both fluorine and iodine atoms allows for further derivatization through halogen exchange reactions, expanding its utility in library synthesis efforts.

Recent advancements in computational chemistry have also highlighted 1-Chloro-3-ethoxy-2-fluoro-4-iodobenzene as a promising candidate for structure-based drug design. Molecular modeling studies have demonstrated that this compound can effectively interact with specific binding pockets on target proteins due to its optimized steric and electronic profile. Such insights have guided researchers in designing analogs with enhanced binding affinity and reduced off-target effects.

The synthesis of 1-Chloro-3-ethoxy-2-fluoro-4-iodobenzene itself is an intriguing challenge that has driven innovation in synthetic methodology. Traditional approaches often involve multi-step sequences involving halogenation and etherification reactions. However, recent reports have introduced more efficient synthetic routes that minimize byproduct formation and improve yield. These advances underscore the growing importance of this compound in both academic research and industrial applications.

In conclusion,1-Chloro-3-ethoxy -2-fluoro -4 -iodobenzene (CAS No. 2384530 -16 -7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for constructing complex drug molecules with therapeutic potential. As research continues to uncover new applications for this compound，its importance is likely to grow further，solidifying its role as a cornerstone in modern drug discovery efforts.